N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)furan-3-carboxamide

• IUPAC Name: N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]furan-3-carboxamide
• InChI: InChI=1S/C12H11N5O3/c1-19-11-3-2-9-14-15-10(17(9)16-11)6-13-12(18)8-4-5-20-7-8/h2-5,7H,6H2,1H3,(H,13,18)
• InChI Key: PBVUGGAQRFCKEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CNC(=O)C3=COC=C3)C=C1
• Molecular Formula: C12H11N5O3
• Molecular Weight: 273.25 g/mol

Description

The research focuses on the synthesis and characterization of a series of compounds that incorporate the naphtho[2,1-b]furan moiety, which is known for its potential pharmacological properties. The core structure of interest in these studies is the naphtho[2,1-b]furan-2-carbohydrazide, which serves as a precursor for further chemical transformations leading to various biheterocyclic compounds with potential antimicrobial and analgesic activities .

Synthesis Analysis

The synthesis pathway begins with naphtho[2,1-b]furan-2-carbohydrazide reacting with carbon disulfide and ethanolic potassium hydroxide, followed by treatment with hydrazine hydrate or phenyl hydrazine to yield 4-amino/anilino-5-naphtho[2,1-b]furan-2-yl-4H-1,2,4-triazole-3-thiols. These intermediates are then subjected to cycloaddition reactions with chloroacetic acid or carbon disulfide to produce triazolothiadiazines and triazolothiadiazoles. Further reactions with aldehydes and carboxylic acids lead to the formation of various derivatives with the triazolo[3,4-b][1,3,4]thiadiazole core .

Molecular Structure Analysis

The molecular structures of the synthesized compounds were elucidated using elemental analysis and spectral studies. These techniques confirmed the formation of the desired biheterocyclic compounds and helped in determining the structural integrity of the synthesized molecules. The presence of the naphtho[2,1-b]furan moiety in conjunction with the triazolo and thiadiazole rings suggests a complex molecular architecture that could be responsible for the observed biological activities .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are characterized by cycloaddition and substitution reactions. The initial formation of triazole thiols followed by cycloaddition with chloroacetic acid or carbon disulfide introduces the thiadiazine or thiadiazole rings. Subsequent reactions with aldehydes and carboxylic acids lead to the formation of a diverse set of derivatives, showcasing the versatility of the synthetic approach used in these studies .

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of "N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)furan-3-carboxamide" are not directly reported in the provided papers, the general properties of the synthesized compounds can be inferred. The compounds are likely to exhibit solid-state characteristics at room temperature and possess solubility profiles that are influenced by the presence of heteroatoms and functional groups within the molecular framework. The pharmacological studies suggest that these compounds have significant biological activities, which could be attributed to their chemical properties and the ability to interact with biological targets .

Future Directions

The future directions for this compound could involve further studies to understand its properties and potential applications. Similar compounds have been used in the design of next-generation fused ring energetic materials.